1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carbonitrile

• CAS RN: 116248-19-2
• Molecular Formula: C6H6N4
• Molecular Weight: 134.1

Description

1H,2H,3H-pyrazolo[1,5-a]imidazole-7-carbonitrile (1H2H3H-PI-7CN) is a nitrogen-containing heterocyclic compound that is widely used in the synthesis of biologically active molecules. It is a versatile precursor for the synthesis of heterocyclic compounds, and has been used in a variety of applications, including drug design, organic synthesis, and materials science. The structure of 1H2H3H-PI-7CN is composed of a pyrazole ring, an imidazole ring, and a carbonitrile group attached to the nitrogen atoms of the pyrazole and imidazole rings. The compound is highly reactive and can be easily synthesized from readily available starting materials.

Scientific Research Applications

1H2H3H-PI-7CN has been used in a variety of scientific research applications, including drug design, organic synthesis, and materials science. The compound has been used as a building block for the synthesis of biologically active molecules, such as nucleoside analogues and peptide analogues. It has also been used as a starting material for the synthesis of heterocyclic compounds, such as pyrazolines and imidazolines. In addition, the compound has been used as a catalyst in organic synthesis reactions, and as a component of materials for electronic devices.

Mechanism of Action

1H2H3H-PI-7CN is a highly reactive compound and can undergo a variety of chemical reactions. The compound can undergo nucleophilic substitution reactions, as well as Michael addition and condensation reactions. The compound can also undergo cyclization reactions, which can be used to form heterocyclic compounds. In addition, the compound can undergo oxidation reactions, which can be used to synthesize a variety of organic compounds.
Biochemical and Physiological Effects
1H2H3H-PI-7CN is a biologically active compound and has been shown to have a variety of biochemical and physiological effects. The compound has been shown to inhibit the growth of certain bacteria, fungi, and viruses, as well as to inhibit the activity of certain enzymes. The compound has also been shown to have anti-inflammatory and analgesic effects, and to possess anti-cancer activity.

Advantages and Limitations for Lab Experiments

1H2H3H-PI-7CN is a versatile compound and can be used in a variety of laboratory experiments. The compound is highly reactive and can be easily synthesized from readily available starting materials. The compound is also relatively stable and can be stored for extended periods of time. However, the compound is toxic and should be handled with care. In addition, the compound is hygroscopic and should be stored in a dry environment.

Future Directions

1H2H3H-PI-7CN has a variety of potential applications in the fields of drug design, organic synthesis, and materials science. In the field of drug design, the compound could be used to synthesize a variety of biologically active molecules, such as nucleoside analogues and peptide analogues. In the field of organic synthesis, the compound could be used as a building block for the synthesis of heterocyclic compounds. In the field of materials science, the compound could be used as a component of materials for electronic devices. In addition, the compound could be studied for its potential applications in the fields of biochemistry and pharmacology.

Synthesis Methods

1H2H3H-PI-7CN can be synthesized from readily available starting materials. The most common method of synthesis involves the reaction of ethyl cyanoacetate with hydrazine hydrate in aqueous ethanol. The reaction produces a mixture of the desired 1H2H3H-PI-7CN and other byproducts, which can be separated by chromatography. The reaction is typically carried out at room temperature and can be completed in less than an hour.